Cas no 52099-72-6 (1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 52099-72-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00218253
• CID: 56159
• PubChem ID: 100278
• Update Time: 2025-04-18

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Prop-1-en-2-yl)-1H-benzo[d]imidazol-2(3H)-one
• 1-Isopropenyl-1H-benzimidazol-2(3H)-one
• 1-(methylvinyl)-1H-benzimidazol-2(3H)-one
• 1-Isopropenyl-2-benzimidazolidinone
• 1,3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
• 1-isopropenyl-1,3-dihydro-benzoimidazol-2-one
• 1-isopropenyl-2,3-dihy
• 1-isopropenyl-2-benzimidazolone
• 1-Isopropyl-2-benzimidazolidinone
• 1-lsopropenyl-2-benziMidazolidinone
• 2-BENZIMIDAZOLINONE,1-ISOPROPENYL
• IFLAB-BB F0451-0304
• isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
• ISOPROPENYL-BENZIMIDAZOLIDINONE-2
• N-Isopropenyl-2-benzimidazolone
• 1-Isopropenyl-1,3-dihydro-2H-1,3-benzimidazol-2-one
• 1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 1-isopropenyl-2,3-dihydro-benzimidazol-2-one
• 1-Isopropenyl-2-benzimidazolinone
• SMR000034080
• F0451-0304
• 2-Benzimidazolinone, 1-isopropenyl-
• J-503608
• SCHEMBL14495652
• BCP12273
• 1 pound not3-Dihydro-1-(1-methylethenyl)-2H-benzimidazole-2-one
• HMS1369K02
• PD014308
• DTXSID90200092
• 1-isopropenyl-2(3H)-benzimidazolone
• 1-(1-methylvinyl)-3-hydrobenzimidazol-2-one
• 1-isopropenyl-1,3-dihydro-2H-benzimidazol-2-one
• AKOS000275585
• NSC-280600
• SCHEMBL507863
• CHEMBL1379986
• MLS000038233
• SR-01000390595
• CCG-42251
• 1-(prop-1-en-2-yl)-3H-1,3-benzodiazol-2-one
• NSC 280600
• AMY31462
• 1-Isopropenyl-1,3-dihydro-benzimidazol-2-one
• EN300-235800
• N-isopropenyl-benzimidazolone
• FT-0607975
• SR-01000390595-2
• SCHEMBL9225612
• 2-(2-oxo-2,3-dihydro-1h-benzo[d]imidazol-1-ium-1-ylidene)propan-1-ide
• 1-isopropenylbenzimidazolone
• 1-(Prop-1-en-2-yl)-1H-1,3-benzodiazol-2-ol
• HMS2315C17
• EINECS 257-661-5
• W-111034
• NS00016269
• 1-Isopropenyl-2-benzimidazolidinone, 97%
• 1Z-0600
• NSC280600
• 3-Isopropenyl-2(3H)-benzimidazolone
• I1127
• F16021
• 1,3-Dihydro-1-(1-methylvinyl)-2H-benzimidazol-2-one
• 1-(2-Propenyl)-2-benzimidazolidinone
• 1-Isopropenyl-1H-1,3-benzimidazol-2(3H)-one
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-(1-methylethenyl)-
• XFASJWLBXHWUMW-UHFFFAOYSA-N
• MFCD00218253
• 1,3-dihydro-1-(1-methylethenyl)-2H-benzimidazol-2-one
• 3-prop-1-en-2-yl-1H-benzimidazol-2-one
• AKOS005690641
• CS-W017499
• 52099-72-6
• ChemDiv2_000222
• SY037885
• BB 0219701
• 1-(1-methylvinyl)benzimidazolin-2-one
• ZD63KF82QK
• SR-01000390595-1
• 1-(prop-1-en-2-yl)-1,3-dihydro-2H-benzimidazol-2-one
• 1-(prop-1-en-2-yl)-1H-benzimidazol-2-ol
• STK741602
• ALBB-023847
• DB-027510
• STL037123

• MDL： MFCD00218253
• Inchi： 1S/C10H10N2O/c1-7(2)12-9-6-4-3-5-8(9)11-10(12)13/h3-6H,1H2,2H3,(H,11,13)
• InChI Key： XFASJWLBXHWUMW-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C(=C)C
• BRN： 140587

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.1455 (rough estimate)
• Melting Point: 121-125 °C
• Boiling Point: 305.17°C (rough estimate)
• Flash Point: No data available
• Refractive Index: 1.6300 (estimate)
• PSA: 37.79000
• LogP: 1.82020
• Solubility: Insoluble in water

1-(prop-1-en-2-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S22-S24/25-S45
• Hazardous Material Identification：
• Safety Term：S22-S24/25-S45
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD21185)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles